1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H23N3O2S/c1-15-12-18(16(2)26-15)21(25)24-10-8-23(9-11-24)13-20-22-19(14-27-20)17-6-4-3-5-7-17/h3-7,12,14H,8-11,13H2,1-2H3
• InChI Key: XPTFMCHLWYFQJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCN(CC2)CC3=NC(=CS3)C4=CC=CC=C4
• Molecular Formula: C21H23N3O2S
• DSSTOX Substance ID: DTXSID101133099
• Molecular Weight: 381.5 g/mol
• CAS RN: 1207028-06-5

Description

1-(2,5-Dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine, also known as DMF-TMP, is an organic compound with a wide range of applications in scientific research. It is a derivative of the piperazine family of compounds and is synthesized from the reaction of 2,5-dimethylfuran-3-carbonyl chloride and 4-phenyl-1,3-thiazol-2-ylmethyl piperazine in the presence of a base. DMF-TMP is a white solid and is soluble in water, methanol, and chloroform.

Scientific Research Applications

1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine has a wide variety of applications in scientific research. It is used in the study of enzyme inhibition and drug metabolism, as well as in the synthesis of novel compounds. It is also used in the study of the structure and function of proteins, as well as in the study of the interactions between proteins and ligands. Furthermore, 1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine has been used in the study of the pharmacokinetics of drugs, as well as in the study of the pharmacodynamics of drugs.

Mechanism of Action

1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine acts as an enzyme inhibitor, which means that it binds to an enzyme and prevents it from performing its normal function. This inhibition can be reversible or irreversible, depending on the type of enzyme and the concentration of 1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine. For example, 1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, as well as to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. Additionally, 1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine has been shown to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs. Furthermore, 1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine has been shown to have an inhibitory effect on the enzyme glutathione S-transferase, which is involved in the detoxification of drugs.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine in laboratory experiments is that it is a relatively inexpensive and easy to obtain compound. Additionally, it has a wide range of applications in scientific research, making it a useful tool for researchers. However, there are some limitations to using 1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine in laboratory experiments. For example, it is not always possible to determine the exact concentration of 1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine that is needed for an experiment, as this depends on the type of enzyme being studied. Additionally, the effects of 1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine on enzymes may vary depending on the type of enzyme being studied.

Future Directions

There are a number of potential future directions for the use of 1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine in scientific research. For example, it could be used to study the effects of drugs on the body, or to study the effects of environmental toxins on the body. Additionally, it could be used to study the effects of certain proteins on the body, or to study the effects of certain hormones on the body. Furthermore, it could be used to study the effects of certain drugs on the brain, or to study the effects of certain drugs on the immune system. Finally, it could be used to study the effects of certain drugs on cancer cells, or to study the effects of certain drugs on the cardiovascular system.

Synthesis Methods

The synthesis of 1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine involves a two-step process. The first step is the reaction of 2,5-dimethylfuran-3-carbonyl chloride and 4-phenyl-1,3-thiazol-2-ylmethyl piperazine in the presence of a base, such as potassium carbonate or sodium hydroxide. This reaction results in the formation of 1-(2,5-dimethylfuran-3-carbonyl)-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine. The second step involves the removal of the base, which can be done by adding an acid, such as hydrochloric acid or sulfuric acid, to the reaction mixture.